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Chemical Data of Related Compounds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cbz-O-methyl-L-ser

CAS No.: 134807-65-1

Cat. No.: S1535236

The table below consolidates key information for chemicals that are potential precursors or derivatives in the

synthesis of your target molecule.

Molecular
CAS Molecular ) ) )
Compound Name Weight Key Physical Properties
Number Formula
(g/mol)
N-Cbz-L-serine 1145-80- Ci11Hi3NOs 239.22 [1] Melting point: 116-119 °C; Specific
(Potential starting 8 [1] [1] rotation: [0]20/D +5.8° (c=2.7,
material) AcOH) [1]
N-Cbhz-L-serine 1676-81- Ci2H1sNOs 253.25 [2] Boiling point: 170 °C at 0.01 mmHg;
methyl ester 91[2] [2] Specific rotation: [0]20/D -13.4°
(Side-chain ester) (C=0.01 g/ml MeOH); Form: Pale
yellow viscous liquid or solid [2]
O-methyl-L-serine  4219-94-  CaHoNOs3[3] 119.12[3] Density: 1.195 g/cm3; Boiling point:
(Target compound 7 [3] 260.6°C at 760 mmHg; Flash point:
backbone) 111.4°C [3]

Synthesis Notes for Related Intermediates
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While a direct protocol for Cbz-O-methyl-L-serine is unavailable, here is a published synthesis for the

closely related N-Cbz-L-serine methyl ester, which could inform your work.

¢ Synthesis of N-Cbhz-L-serine methyl ester [2]: This synthesis starts from L-serine methyl ester
hydrochloride. The procedure is as follows: To a suspension of L-serine methyl ester hydrochloride
(2.00 g, 6.43 mmol) in dioxane (5.00 mL), an aqueous solution of NaHCOs (1.62 g, 19.3 mmol in 25.7
mL water) is added. Then, a solution of benzyl chloroformate (Cbz-Cl, 1.10 mL, 7.72 mmol) in
dioxane (15.0 mL) is added. The reaction is stirred at 25 °C for 5 hours. After completion, the reaction
is quenched with 1M HCI, and the aqueous layer is extracted with ethyl acetate. The combined
organic layers are washed with brine, dried over anhydrous Na2SOa4, and concentrated. The crude
product is purified by silica gel column chromatography (eluent: 50% ethyl acetate in hexane) to yield
the title compound as a colorless oil in 92% yield [2].

Suggested Workflow for Protocol Development

Based on the information gap, I have created a diagram outlining a logical approach to develop the synthesis

protocol you need.
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Alternative Approaches and Next Steps

Given the lack of a direct source, you may need to derive a synthesis path. Here are some suggestions:
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e Consult Specialized Databases: Search platforms like SciFinder-n or Reaxys using "Cbz-O-
methyl-L-serine" and related names like "(2S)-2-[[(Benzyloxy)carbonyl]amino]-3-methoxypropanoic
acid" as these tools have more comprehensive reaction data.

¢ Adapt Known Methods: A potential route could involve selectively protecting the carboxylic acid and
amine functions of O-methyl-L-serine, or alternatively, methylating the hydroxyl group of N-Cbz-L-
serine. The synthesis of N-Cbz-L-serine methyl ester shown above [2] demonstrates a standard Cbz-
protection step that could be relevant.

¢ Review Protective Group Chemistry: A general review of the properties and stability of the Cbz
(carbobenzyloxy) protecting group can be found at Organic Chemistry Portal [4], which is useful for
planning synthetic steps.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
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Web: www.smolecule.com
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